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AR 231453 AR 231453 AR231453 is an agonist of GPR119.1 It increases cAMP accumulation in HIT-T15 β cells that endogenously express high levels of GPR119 (EC50 = 4.7 nM). AR231453 increases insulin release from HIT-T15 cells (EC50 = 3.5 nM) and increases glucose-induced insulin release in isolated rat and mouse islets. It reduces plasma glucose levels in wild-type, KK/Ay, and db/db diabetic mice when administered at a dose of 20 mg/kg.
Potent, selective G-protein coupled receptor 119 (GPR119) agonist (EC50 = 0.68 nM). Enhances glucose-induced insulin release. Antidiabetic activity. Orally active in vivo.
AR231453 is a potent and selective GPR119 agonist, AR231453 can stimulate β-cell replication and improve islet graft function.
Brand Name: Vulcanchem
CAS No.: 733750-99-7
VCID: VC0519224
InChI: InChI=1S/C21H24FN7O5S/c1-12(2)18-26-21(34-27-18)13-6-8-28(9-7-13)20-17(29(30)31)19(23-11-24-20)25-16-5-4-14(10-15(16)22)35(3,32)33/h4-5,10-13H,6-9H2,1-3H3,(H,23,24,25)
SMILES: CC(C)C1=NOC(=N1)C2CCN(CC2)C3=NC=NC(=C3[N+](=O)[O-])NC4=C(C=C(C=C4)S(=O)(=O)C)F
Molecular Formula: C21H24FN7O5S
Molecular Weight: 505.5 g/mol

AR 231453

CAS No.: 733750-99-7

Cat. No.: VC0519224

Molecular Formula: C21H24FN7O5S

Molecular Weight: 505.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

AR 231453 - 733750-99-7

Specification

CAS No. 733750-99-7
Molecular Formula C21H24FN7O5S
Molecular Weight 505.5 g/mol
IUPAC Name N-(2-fluoro-4-methylsulfonylphenyl)-5-nitro-6-[4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]pyrimidin-4-amine
Standard InChI InChI=1S/C21H24FN7O5S/c1-12(2)18-26-21(34-27-18)13-6-8-28(9-7-13)20-17(29(30)31)19(23-11-24-20)25-16-5-4-14(10-15(16)22)35(3,32)33/h4-5,10-13H,6-9H2,1-3H3,(H,23,24,25)
Standard InChI Key DGBKNTVAKIFYNU-UHFFFAOYSA-N
SMILES CC(C)C1=NOC(=N1)C2CCN(CC2)C3=NC=NC(=C3[N+](=O)[O-])NC4=C(C=C(C=C4)S(=O)(=O)C)F
Canonical SMILES CC(C)C1=NOC(=N1)C2CCN(CC2)C3=NC=NC(=C3[N+](=O)[O-])NC4=C(C=C(C=C4)S(=O)(=O)C)F
Appearance Solid powder

Introduction

AR 231453, also known as AR-231,453, is a synthetic organic compound that serves as a potent and selective agonist for the G-protein coupled receptor 119 (GPR119) . Its chemical structure is characterized by a central pyrimidine core, which is crucial for its biological activity . The compound is primarily used in research related to diabetes due to its ability to enhance glucose-induced insulin release, thus exhibiting antidiabetic properties .

Biological Activity

AR 231453 is known for its potent agonistic activity on GPR119, a receptor involved in glucose metabolism and insulin secretion. It enhances glucose-induced insulin release, which makes it a potential therapeutic agent for managing type 2 diabetes . The compound's EC50 value for GPR119 is approximately 0.68 nM, indicating high potency and selectivity .

4.1. GPR119 Agonism

Studies have shown that AR 231453 acts as a GPR119 agonist, increasing basal luciferase and cAMP levels in bioassays. When combined with other agonists like oleoylethanolamide (OEA), AR 231453 enhances the basal signal without altering the potency of OEA, suggesting either shared or overlapping binding sites on GPR119 .

4.2. Insulin Secretion and Glucose Tolerance

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